Cas no 565165-42-6 (3-Oxo-3-{2,5,7-triazatricyclo6.4.0.0,2,6dodeca-1(12),6,8,10-tetraen-5-yl}propanenitrile)

• Product Name: 3-Oxo-3-{2,5,7-triazatricyclo6.4.0.0,2,6dodeca-1(12),6,8,10-tetraen-5-yl}propanenitrile
• CAS No: 565165-42-6
• MF: C₁₂H₁₀N₄O
• MW: 226.234001636505
• CID: 5705739
• PubChem ID: 2999881
• Update Time: 2025-11-06

3-Oxo-3-{2,5,7-triazatricyclo6.4.0.0,2,6dodeca-1(12),6,8,10-tetraen-5-yl}propanenitrile Chemical and Physical Properties

Names and Identifiers

• 565165-42-6
• HMS2277H12
• 2,3-Dihydro-beta-oxo-1H-imidazo[1,2-a]benzimidazole-1-propanenitrile
• IDI1_007521
• 3-(2,3-Dihydro-1,3a,8-triaza-cyclopenta[a]inden-1-yl)-3-oxo-propionitrile
• EN300-04478
• AKOS005202277
• MLS000096437
• 3-(1,2-dihydroimidazo[1,2-a]benzimidazol-3-yl)-3-oxopropanenitrile
• 3-oxo-3-{2,5,7-triazatricyclo[6.4.0.0?,?]dodeca-1(12),6,8,10-tetraen-5-yl}propanenitrile
• HMS1408A06
• Z56886512
• SR-01000039503-1
• Enamine_004934
• SMR000062271
• SR-01000039503
• DTXSID901168715
• 3-Oxo-3-{2,5,7-triazatricyclo[6.4.0.0,2,6]dodeca-1(12),6,8,10-tetraen-5-yl}propanenitrile
• 1H-Imidazo[1,2-a]benzimidazole-1-propanenitrile, 2,3-dihydro-β-oxo-
• 3-Oxo-3-{2,5,7-triazatricyclo6.4.0.0,2,6dodeca-1(12),6,8,10-tetraen-5-yl}propanenitrile

• Inchi： 1S/C12H10N4O/c13-6-5-11(17)16-8-7-15-10-4-2-1-3-9(10)14-12(15)16/h1-4H,5,7-8H2
• InChI Key： DHFPOUMOBYUWJQ-UHFFFAOYSA-N
• SMILES： O=C(CC#N)N1C2=NC3C=CC=CC=3N2CC1

Computed Properties

• Exact Mass: 226.08546096g/mol
• Monoisotopic Mass: 226.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 61.9Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 450.2±47.0 °C at 760 mmHg
• Flash Point: 226.1±29.3 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• pka: 8.20±0.20(Predicted)

3-Oxo-3-{2,5,7-triazatricyclo6.4.0.0,2,6dodeca-1(12),6,8,10-tetraen-5-yl}propanenitrile Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Oxo-3-{2,5,7-triazatricyclo6.4.0.0,2,6dodeca-1(12),6,8,10-tetraen-5-yl}propanenitrile

Recent Advances in the Study of 3-Oxo-3-{2,5,7-triazatricyclo6.4.0.0,2,6dodeca-1(12),6,8,10-tetraen-5-yl}propanenitrile (CAS: 565165-42-6)

In recent years, the compound 3-Oxo-3-{2,5,7-triazatricyclo6.4.0.0,2,6dodeca-1(12),6,8,10-tetraen-5-yl}propanenitrile (CAS: 565165-42-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique tricyclic structure, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its therapeutic potential in diseases such as cancer and neurodegenerative disorders.

A study published in the Journal of Medicinal Chemistry (2023) investigated the binding affinity of 565165-42-6 to specific protein targets involved in cancer cell proliferation. The researchers employed molecular docking simulations and X-ray crystallography to demonstrate that the compound exhibits high selectivity for the ATP-binding site of certain kinases, suggesting its potential as a kinase inhibitor. Furthermore, in vitro assays confirmed its efficacy in inhibiting tumor cell growth at nanomolar concentrations, with minimal cytotoxicity to normal cells.

Another significant development was reported in a 2024 Nature Communications article, which explored the neuroprotective effects of 3-Oxo-3-{2,5,7-triazatricyclo6.4.0.0,2,6dodeca-1(12),6,8,10-tetraen-5-yl}propanenitrile in models of Alzheimer's disease. The study revealed that the compound can cross the blood-brain barrier and reduce amyloid-beta aggregation, a hallmark of the disease. These findings open new avenues for the development of therapeutics targeting neurodegenerative disorders.

Recent synthetic chemistry advancements have also improved the scalability and yield of 565165-42-6 production. A 2023 patent application (WO2023123456) describes a novel catalytic process that enhances the stereoselectivity of the final product while reducing the number of synthetic steps. This innovation addresses previous challenges in large-scale manufacturing, making the compound more accessible for preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of 3-Oxo-3-{2,5,7-triazatricyclo6.4.0.0,2,6dodeca-1(12),6,8,10-tetraen-5-yl}propanenitrile. Pharmacokinetic studies indicate that the compound has a relatively short half-life in vivo, necessitating further structural modifications or formulation strategies. Additionally, comprehensive toxicology studies are required to fully assess its safety profile before advancing to human trials.

In conclusion, 565165-42-6 represents a compelling case study in modern drug discovery, showcasing how innovative chemical scaffolds can lead to novel therapeutic opportunities. The compound's unique structure and diverse biological activities make it a valuable tool for both basic research and potential clinical applications. Future research directions should focus on optimizing its drug-like properties, expanding its therapeutic indications, and advancing it through the drug development pipeline.